N-benzhydryl-N-(3,4-dimethoxybenzyl)amine

• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-1,1-diphenylmethanamine
• InChI: InChI=1S/C22H23NO2/c1-24-20-14-13-17(15-21(20)25-2)16-23-22(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-15,22-23H,16H2,1-2H3
• InChI Key: DDBLNGFZDILXGT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CNC(C2=CC=CC=C2)C3=CC=CC=C3)OC

Description

N-benzhydryl-N-(3,4-dimethoxybenzyl)amine, also known as BHDMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BHDMB is a tertiary amine derivative that is widely used in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-benzhydryl-N-(3,4-dimethoxybenzyl)amine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. N-benzhydryl-N-(3,4-dimethoxybenzyl)amine has been found to bind to specific receptors in the brain, including the sigma-1 receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
N-benzhydryl-N-(3,4-dimethoxybenzyl)amine has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin. N-benzhydryl-N-(3,4-dimethoxybenzyl)amine has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzhydryl-N-(3,4-dimethoxybenzyl)amine in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological properties. N-benzhydryl-N-(3,4-dimethoxybenzyl)amine is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using N-benzhydryl-N-(3,4-dimethoxybenzyl)amine is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several areas of research that could benefit from further investigation into N-benzhydryl-N-(3,4-dimethoxybenzyl)amine. One potential direction is to explore its potential as a treatment for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another potential area of research is to investigate its potential as a novel analgesic or anxiolytic agent. Finally, further studies could be conducted to better understand the mechanism of action of N-benzhydryl-N-(3,4-dimethoxybenzyl)amine and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-benzhydryl-N-(3,4-dimethoxybenzyl)amine involves the reaction of 3,4-dimethoxybenzaldehyde with benzhydrylamine in the presence of a reducing agent such as sodium borohydride. The reaction can be carried out in either anhydrous ethanol or methanol as the solvent. The resulting N-benzhydryl-N-(3,4-dimethoxybenzyl)amine is a white crystalline solid that is soluble in most organic solvents.

Scientific Research Applications

N-benzhydryl-N-(3,4-dimethoxybenzyl)amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a wide range of pharmacological activities, including anticonvulsant, analgesic, and anxiolytic effects. N-benzhydryl-N-(3,4-dimethoxybenzyl)amine has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.